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Compound of Interest

Compound Name: Simazine-alachlor mixt.

Cat. No.: B15193286 Get Quote

This guide provides immediate safety, operational, and disposal protocols for laboratory

personnel handling Simazine-Alachlor mixtures. Adherence to these procedures is critical to

ensure personal safety and environmental protection.

I. Hazard Identification and Risk Summary
Both Simazine and Alachlor are herbicides that present significant health and environmental

risks. Alachlor is suspected of causing cancer and may cause an allergic skin reaction.[1]

Simazine is also suspected of causing cancer and is very toxic to aquatic life with long-lasting

effects.[2][3][4] The mixture should be handled as a substance with the combined hazards of its

components.
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Hazard Statement Simazine Alachlor
Simazine-Alachlor
Mixture (Assumed)

Carcinogenicity
Suspected of causing

cancer[2][3][4]

Suspected of causing

cancer[1]

Suspected of causing

cancer

Skin Sensitization
Not classified as a

skin sensitizer

May cause an allergic

skin reaction[1]

May cause an allergic

skin reaction

Eye Irritation
Causes moderate eye

irritation[5]

Causes serious eye

irritation[1]

Causes serious eye

irritation

Aquatic Toxicity

Very toxic to aquatic

life with long lasting

effects[2][3][4]

Very toxic to aquatic

life with long lasting

effects[6]

Very toxic to aquatic

life with long lasting

effects

Acute Toxicity (Oral)
Harmful if

swallowed[5]

Harmful if

swallowed[7]
Harmful if swallowed

II. Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory for all personnel handling Simazine-Alachlor

mixtures. The following table summarizes the required PPE based on the recommendations for

the individual components. Always select PPE that offers the highest level of protection.
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Body Part Required PPE
Specifications and Best
Practices

Hands Chemical-resistant gloves

Unlined gloves made of nitrile,

neoprene, or butyl rubber are

recommended.[8] Discard

disposable gloves after each

use and wash reusable gloves

before removal.[9]

Eyes & Face Safety goggles and face shield

Wear tight-fitting, non-fogging

chemical splash goggles.[10] A

face shield is essential during

mixing and other operations

where splashing is a risk.[8]

Body

Chemical-resistant coveralls or

long-sleeved shirt and long

pants, and a chemical-resistant

apron

Wear a long-sleeved shirt and

long pants as a minimum.[11]

For mixing and handling

concentrates, a chemical-

resistant apron and coveralls

are required.[8][11]

Feet Chemical-resistant boots

Wear unlined, chemical-

resistant boots that cover the

ankles. Pant legs should be

worn outside of the boots.[10]

[11]

Respiratory Respirator (as needed)

A respirator may be necessary

when handling powders or in

poorly ventilated areas.[6][9]

Consult the specific product

Safety Data Sheet (SDS) and

institutional safety protocols.

III. Experimental Workflow and Handling Protocol
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The following diagram outlines the standard operating procedure for the safe handling of a

Simazine-Alachlor mixture, from preparation to disposal.

Preparation

Handling & Application

Decontamination

Waste Disposal

Consult SDS for Simazine and Alachlor

Don appropriate PPE

Prepare handling area (well-ventilated, spill containment)

Mix chemicals in a designated, ventilated area

Use appropriate lab equipment (e.g., fume hood)

Apply mixture to experimental setup

Decontaminate all equipment with appropriate solvent

Clean work surfaces

Collect all waste (liquid, solid, contaminated PPE)

Label waste containers clearly

Dispose of as hazardous waste according to institutional and local regulations
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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